N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide

• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol
• IUPAC Name: 2-(2,5-dimethyl-N-methylsulfonylanilino)-N-[(E)-(3-ethoxy-4-prop-2-enoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C23H29N3O5S/c1-6-12-31-21-11-10-19(14-22(21)30-7-2)15-24-25-23(27)16-26(32(5,28)29)20-13-17(3)8-9-18(20)4/h6,8-11,13-15H,1,7,12,16H2,2-5H3,(H,25,27)/b24-15+
• InChI Key: VTVQRKOLMRSTMH-BUVRLJJBSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC=C
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC=C

Description

N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide, commonly known as L-012, is a chemiluminescent probe that is widely used in scientific research for detecting reactive oxygen species (ROS). ROS are highly reactive molecules that are produced during normal cellular metabolism and play a crucial role in various physiological and pathological processes. L-012 is a powerful tool for studying the role of ROS in these processes and for developing new therapies for diseases that involve oxidative stress.

Mechanism of Action

L-012 is a chemiluminescent probe that is activated by N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide. When L-012 reacts with N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide, it undergoes a series of chemical reactions that result in the emission of light. The intensity of the light emission is proportional to the amount of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide present in the sample. Therefore, L-012 can be used to quantify N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide levels in biological samples.
Biochemical and Physiological Effects:
L-012 has been shown to have minimal toxicity and does not interfere with normal cellular functions. It is highly specific for N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide and does not react with other molecules in biological samples. L-012 has been used to detect N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide in various biological systems, including cells, tissues, and whole organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of L-012 is its high sensitivity and specificity for N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide. It can detect even low levels of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide in biological samples. L-012 is also easy to use and can be incorporated into various experimental protocols. However, L-012 has some limitations. It is not suitable for detecting certain types of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide, such as superoxide anion and hydrogen peroxide. In addition, L-012 requires the use of specialized equipment for detecting the light emission, which can be expensive.

Future Directions

There are several future directions for the use of L-012 in scientific research. One area of interest is the development of new therapies for diseases that involve oxidative stress. L-012 can be used to screen for compounds that can reduce N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide levels and improve cellular function. Another area of interest is the development of new probes that can detect other types of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide. This would allow for a more comprehensive understanding of the role of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide in biological systems. Finally, L-012 can be used in combination with other techniques, such as imaging and proteomics, to gain a more detailed understanding of the effects of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide on cellular function.

Synthesis Methods

The synthesis of L-012 involves several steps, starting with the reaction of 4-(allyloxy)-3-ethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This is followed by the reaction of the hydrazone with 2-oxoethyl methanesulfonate to form the sulfonamide derivative. Finally, the sulfonamide derivative is reacted with 2,5-dimethylphenylamine to form L-012. The overall yield of the synthesis is around 20-30%.

Scientific Research Applications

L-012 is widely used in scientific research for detecting N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide in various biological systems. It has been used to study the role of N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide in diseases such as cancer, diabetes, and neurodegenerative disorders. L-012 has also been used to investigate the effects of antioxidants and other compounds on N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide production and to develop new therapies for oxidative stress-related diseases.